Cas no 864685-47-2 (3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro-)

3H-Pyrazol-3-one, 2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- is a specialized heterocyclic compound featuring a pyrazolone core substituted with a cycloheptyl and a tert-butyl group. Its unique structure imparts stability and potential reactivity, making it valuable for applications in pharmaceutical intermediates and organic synthesis. The cycloheptyl moiety enhances lipophilicity, while the tert-butyl group contributes to steric hindrance, influencing selectivity in chemical reactions. This compound is particularly useful in the development of biologically active molecules due to its rigid framework and functional versatility. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, offering researchers a reliable building block for complex chemical transformations.
3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- structure
864685-47-2 structure
Product Name:3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro-
CAS No:864685-47-2
MF:C14H24N2O
MW:236.353163719177
CID:720818
PubChem ID:17750056
Update Time:2025-05-22

3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro-
    • 5-TERT-BUTYL-2-CYCLOHEPTYL-2,4-DIHYDRO-PYRAZOL-3-ONE
    • 5-tert-butyl-2-cycloheptyl-4H-pyrazol-3-one
    • 864685-47-2
    • 5-tert-butyl-2-cycloheptyl-2,4-dihydropyrazol-3-one
    • AKOS010522041
    • DTXSID90590208
    • 5-tert-Butyl-2-cycloheptyl-2,4-dihydro-3H-pyrazol-3-one
    • 5-(tert-Butyl)-2-cycloheptyl-2,4-dihydro-3H-pyrazol-3-one
    • DB-368835
    • Inchi: 1S/C14H24N2O/c1-14(2,3)12-10-13(17)16(15-12)11-8-6-4-5-7-9-11/h11H,4-10H2,1-3H3
    • InChI Key: UNNRZQPQJBHKGL-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(C)(C)C)=NN1C1CCCCCC1

Computed Properties

  • Exact Mass: 236.18900
  • Monoisotopic Mass: 236.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67000
  • LogP: 2.71710

3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- Pricemore >>

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3H-Pyrazol-3-one,2-cycloheptyl-5-(1,1-dimethylethyl)-2,4-dihydro- Related Literature

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